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Compound of Interest

Compound Name: 4-Bromo-2-methoxyaniline

f Get Quote

Cat. No.: B048862

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-methoxyaniline

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical and chemical properties of a compound is fundamental. This guide provides a
detailed overview of the core physical characteristics of 4-Bromo-2-methoxyaniline, complete
with experimental protocols and workflow visualizations.

Chemical Identity and Structure

4-Bromo-2-methoxyaniline, also known as 4-Bromo-o-anisidine or 2-Amino-5-bromoanisole,
IS an aromatic organic compound.[1][2] Its structure consists of an aniline ring substituted with
a bromine atom at position 4 and a methoxy group at position 2.

Identifier Value
IUPAC Name 4-bromo-2-methoxyaniline[3]
4-Bromo-o-anisidine, 2-Amino-5-
Synonyms ]
bromoanisole[1][2]
CAS Number 59557-91-4[1][2]

Molecular Formula

C7HsBrNO[1][2][3]

Molecular Weight 202.05 g/mol [1][2][3]
InChl Key WRFYIYOXJWKONR-UHFFFAOYSA-N
SMILES COC1=C(C=CC(=C1)Br)N[3]
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Core Physical Properties

The physical state and solubility of 4-Bromo-2-methoxyaniline are critical for its handling,

storage, and application in synthetic chemistry.

Property

Value / Description

Physical State (at 20°C)

Solid.[1] Appears as a white to light gray or light
yellow powder/crystal.[1][2]

57.0to 61.0 °C[1]; a reference value is 59 °C.[1]

Melting Point
[4]
N ) Data not readily available in provided search
Boiling Point
results.
Solubility Soluble in Methanol.[1]
) ) >98.0% (as determined by Gas
Purity (Typical)
Chromatography)[1][2]
Recommended to be stored at room
Storage

temperature in a cool, dark place (<15°C).[1]

Spectral Data

Spectroscopic data is essential for the structural confirmation and purity assessment of the

compound.
Spectroscopy Type Availability / Source
NMR Structure confirmation by NMR is a standard
specification.[1]
FTIR and ATR-IR spectra are available from
IR Spectra

sources like Bio-Rad Laboratories, Inc.[3]

Mass Spectrometry

GC-MS data is available.[3]

Raman Spectra

FT-Raman spectra are available.[3]
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Experimental Protocols

Detailed methodologies for determining the key physical properties are outlined below.

Synthesis of 4-Bromo-2-methoxyaniline

A reported synthesis protocol involves the bromination of 2-methoxyaniline.[5]

Methodology:

» Dissolve 2-methoxyaniline (o-anisidine) (15 g, 0.122 mol) in 250 ml of methylene chloride.[5]
e Chill the solution to -10°C.[5]

e Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (50 g, 0.122 mol), ensuring the
temperature remains below -5°C.[5]

» Allow the reaction mixture to warm to room temperature.[5]

e Wash the solution sequentially with 2N sodium hydroxide (2 x 75 ml) and water (2 x 25 ml).
[5]

e Dry the organic layer over magnesium sulfate and evaporate to dryness.[5]

» Purify the crude product using a silica gel column, eluting with methylene chloride to yield the
final product.[5]
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Synthesis Workflow for 4-Bromo-2-methoxyaniline.
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Melting Point Determination

The melting point is a crucial indicator of purity.[6] A pure substance typically exhibits a sharp
melting range of one to two degrees.[6]

Methodology (Capillary Method):

Sample Preparation: Place a small amount of the dry solid into a capillary tube and pack it
down to the sealed end, aiming for a height of about 1/16 inch or 3 mm.[6][7]

o Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

[71L8]

e Approximate Determination (if unknown): If the melting point is unknown, perform a rapid
heating run (10-20°C per minute) to find an approximate range.[7]

e Accurate Determination: For a precise measurement, start heating at a slow rate (e.g., 2°C
per minute) from a temperature about 15-20°C below the expected melting point.[7][8]

» Recording: Record the temperature at which the first drop of liquid appears (start of melting)
and the temperature at which the entire sample becomes a transparent liquid (end of
melting).[8] This range is the melting point.
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Workflow for Melting Point Determination.
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Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9]

Methodology (Thiele Tube Method):

Place a few milliliters of the liquid into a small test tube.[10]
Insert a capillary tube, sealed at one end, into the test tube with the open end down.[11]

Attach the test tube to a thermometer and place the assembly in a Thiele tube containing
mineral oil.[12]

Heat the side arm of the Thiele tube gently.[11][12]
Observe for a continuous and rapid stream of bubbles emerging from the capillary tube.[11]
Remove the heat and allow the apparatus to cool.[12]

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[11][12]

Solubility Determination

Solubility tests can help classify a compound and suggest the presence of certain functional
groups.[13][14]

Methodology (Qualitative):

Add a small, measured amount of the solute (e.g., a few milligrams) to a test tube or vial.[15]
Add a small volume of the chosen solvent (e.g., 1 mL of methanol) to the tube.[15]
Agitate or shake the mixture thoroughly to facilitate dissolution.[15]

Observe if the solid completely dissolves. If it does not, incrementally add more solvent while
continuing to agitate until the solid is fully dissolved or it becomes clear that it is insoluble.
[15]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.youtube.com/watch?v=XSAIBQ9XbVQ
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

e The presence of basic (-NH2) or acidic functional groups in water-soluble compounds can be

indicated by testing the solution's pH.[14] An amine like 4-Bromo-2-methoxyaniline would

be expected to be basic.[14]
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Logical Workflow for Compound Identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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